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This guide provides a comprehensive technical overview of 9-Decenamide, N,N-dimethyl-, a
versatile fatty acid amide with emerging applications in various scientific and industrial sectors.
Designed for researchers, scientists, and drug development professionals, this document
synthesizes current knowledge on its chemical properties, synthesis, biological interactions,
and analytical methodologies.

Introduction and Molecular Overview

9-Decenamide, N,N-dimethyl- (CAS No. 1356964-77-6) is a tertiary amide characterized by a
ten-carbon aliphatic chain with a terminal double bond and a dimethylamino group attached to
the carbonyl carbon.[1] This amphiphilic structure, possessing both a hydrophobic tail and a
polar head group, is fundamental to its function as a surfactant and its interactions with
biological membranes.[2] While its primary applications have been in industrial and agricultural
formulations as a surfactant, emulsifier, and solvent, its unique chemical structure warrants a
closer examination for potential roles in drug formulation and as a chemical probe for studying
biological systems.[2][3]

Table 1: Physicochemical Properties of 9-Decenamide, N,N-dimethyl-
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Property Value Source
Molecular Formula C12H23NO [2]
Molecular Weight 197.32 g/mol [2]
Appearance Liquid at 20°C and 101.3 kPa [4]
Boiling Point ~300 °C (estimated) [2]
Freezing Point -11.2°C [4]
Density 0.85 - 0.95 g/cm3 [2]
Water Solubility 1.25 g/L at 20 °C [4]

Log Pow (Partition Coefficient)  3.17 at 30 °C

[4]

Synthesis and Chemical Reactivity

The synthesis of 9-Decenamide, N,N-dimethyl- is typically achieved through the amidation of

9-decenoic acid with dimethylamine.[2] This reaction is generally carried out at elevated

temperatures, often with a catalyst, followed by purification via vacuum distillation to yield a

product with high purity.[2]

Industrial Synthesis Workflow

The industrial-scale synthesis of 9-Decenamide, N,N-dimethyl- involves a controlled, multi-

step process to ensure high yield and purity. The following diagram outlines a typical workflow.
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Caption: Industrial synthesis workflow for 9-Decenamide, N,N-dimethyl-.
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Key Chemical Reactions

9-Decenamide, N,N-dimethyl- undergoes chemical reactions typical of tertiary amides and
unsaturated aliphatic chains.

e Hydrolysis: The amide bond can be cleaved under acidic or basic conditions to yield 9-
decenoic acid and dimethylamine.[2] This reaction is a critical consideration in formulation
stability and biological metabolism.

o Oxidation: The terminal double bond is susceptible to oxidation, which can lead to the
formation of various oxygenated derivatives depending on the oxidizing agent and reaction
conditions.[2]

o Transamidation: The dimethylamino group can be exchanged with other amines, a reaction
that can be facilitated by specific catalysts.[2]

Biological Interactions and Toxicological Profile

The biological activity of 9-Decenamide, N,N-dimethyl- is primarily attributed to its surfactant
properties, which allow it to interact with and potentially disrupt cell membranes.[2] This
interaction is a key factor in its application as a component in cleaning and pesticide
formulations.[2][5]

Mechanism of Action at the Cellular Level

Due to its amphiphilic nature, 9-Decenamide, N,N-dimethyl- can insert into the lipid bilayer of
cell membranes. This can lead to alterations in membrane fluidity, permeability, and the
function of membrane-bound proteins. While specific studies on its effects on signaling
pathways are limited, its ability to perturb the cell membrane suggests potential for broad-
spectrum biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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